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Compound of Interest

Compound Name: Spiroxamine-d4

Cat. No.: B13843081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Spiroxamine-d4 (CAS No. 2469272-82-8). As a deuterated analog of the fungicide

Spiroxamine (CAS No. 118134-30-8), its material safety profile is considered analogous to the

parent compound.[1] This document consolidates critical safety information to ensure its proper

handling, storage, and disposal in a research and development setting.

Hazard Identification and Classification
Spiroxamine is classified as a hazardous substance.[2] The following table summarizes its

classification according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3]

Skin Irritation 2 H315: Causes skin irritation.

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Eye Irritation - Severely irritating to the eye.

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

the eyes through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.

Signal Word: Danger

Toxicological Data
Toxicological studies have been conducted on Spiroxamine to determine its potential health

effects. The data is summarized below.
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Metric Value Species Route Finding

LD50 >500 mg/kg Rat Oral

Moderately to

highly acutely

toxic.

LD50 245 mg/kg Rat Oral -

LC50 330 mg/m³/4h Rat Inhalation
Harmful if

inhaled.

TDLO 2,232 ml/kg/90D Mouse Oral -

Skin Irritation - Rabbit Dermal
Moderately

irritating.

Eye Irritation - Rabbit Ocular
Severely

irritating.

Skin

Sensitization
- Guinea Pig Dermal

Caused an

allergic skin

reaction.

Experimental Methodologies
The toxicological data presented were derived from a series of standardized studies designed

to assess the safety of Spiroxamine. While detailed proprietary protocols are not publicly

available, the methodologies are based on internationally recognized guidelines.

Acute Toxicity Studies: These experiments determine the short-term adverse effects of a

substance following a single exposure. Studies were conducted for oral, dermal, and

inhalation routes in laboratory animals (primarily rats). The LD50 (lethal dose for 50% of the

test population) and LC50 (lethal concentration for 50%) values were established.

Irritation and Sensitization Studies: Skin and eye irritation potential was evaluated in rabbits.

These tests involve applying the substance to the skin or into the eye and observing for

signs of irritation such as redness, swelling, and damage. Skin sensitization studies in

guinea pigs were performed to assess the potential for the substance to provoke an allergic

skin reaction upon repeated contact.
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Repeated Dose Toxicity: Long-term exposure studies in rats and dogs identified target

organs for toxicity, which included the eyes, liver, esophagus, and urinary bladder.

Reproductive & Developmental Toxicity: Two-generation studies in rats and developmental

toxicity studies in rats and rabbits were conducted. These experiments evaluate potential

adverse effects on reproductive function and the development of offspring. Developmental

effects were observed only at high doses that also caused maternal toxicity.

Mutagenicity and Carcinogenicity: A battery of in vitro and in vivo tests was performed to

assess the potential of Spiroxamine to cause genetic mutations, all of which were negative.

Long-term carcinogenicity studies in rats and mice concluded that Spiroxamine was not

carcinogenic.

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to good industrial hygiene and safety practices is paramount when handling

Spiroxamine-d4.

Engineering Controls:

Ensure good ventilation or work in a fume hood to minimize exposure to dust or vapors.

Personal Protective Equipment (PPE): The following PPE is recommended to minimize

exposure.
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PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields, goggles, or a face

shield.

Protects against splashes and

eye contact, which can cause

severe irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile), a lab coat, or a

chemical safety suit.

Prevents skin contact, which

can cause irritation, allergic

reactions, and systemic

toxicity.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required if ventilation is

inadequate or when handling

powders that can generate

dust.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.

Remove contaminated clothing immediately.

Emergency Procedures and First Aid
Immediate action is required in case of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped or is difficult, provide

artificial respiration or oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Drench the affected skin with plenty of water for

at least 15 minutes. Wash thoroughly with soap

and water. Get medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses, if present, after the first 5

minutes. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, have them

drink plenty of water. Seek immediate medical

attention.

Accidental Release Workflow
The following diagram outlines the logical workflow for handling a spillage of Spiroxamine-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b13843081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area &
Restrict Access

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

(Sand, Vermiculite)

Collect Absorbed Material
into a Labeled, Sealed

Container for Hazardous Waste

Clean Spill Area with
Detergent and Water

Dispose of Contaminated
Materials as Hazardous Waste

Ventilate Area

Click to download full resolution via product page

Workflow for handling an accidental chemical spill.
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Physical and Chemical Properties
Property Value

CAS Number 2469272-82-8

Molecular Formula C18H31D4NO2

Molecular Weight 301.5 g/mol

Appearance Solid material / White crystalline powder

Storage Temperature +4°C

Stability ≥ 4 years

Solubility Chloroform (Slightly), Methanol (Slightly)

Stability and Reactivity
Chemical Stability: The product is considered stable under recommended storage conditions.

Conditions to Avoid: Protect from light and store out of direct sunlight.

Incompatible Materials: Avoid strong acids, strong bases, and strong oxidizing agents.

Hazardous Decomposition Products: No further relevant information available.

Hazardous Polymerization: Will not occur.

Disposal Considerations
Waste Treatment: This material and its container must be disposed of as hazardous waste.

Do not dispose of it with household garbage or allow it to reach the sewage system.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) provided by the supplier before handling

Spiroxamine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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